Cas no 1806812-22-5 (Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate
• CAS No: 1806812-22-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4855456
• Update Time: 2025-06-20

Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-9(15)6-4(10)3-5(13)7(14-6)8(11)12/h3,8H,2,13H2,1H3
• InChI Key： OUXPHUAYURAJMG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)F)=NC=1C(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate

Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No. 1806812-22-5): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate, identified by its CAS number 1806812-22-5, is a highly significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of amino, difluoromethyl, and fluoro substituents on a pyridine core, make it a versatile building block for drug discovery and development.

The< strong>Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate molecule exhibits remarkable chemical properties that facilitate its use in synthetic pathways. The combination of electron-withdrawing and electron-donating groups enhances its reactivity, allowing for diverse functionalization strategies. This adaptability is particularly valuable in medicinal chemistry, where the ability to modify molecular structures is essential for optimizing pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The< strong>3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate moiety, in particular, has been extensively studied for its potential in developing novel therapeutic agents. For instance, researchers have leveraged this scaffold to design inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways.

One of the most compelling applications of< strong>Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the< strong>difluoromethyl group into the pyridine core, researchers can enhance the compound's binding affinity to kinase active sites. This modification has been shown to improve drug efficacy while minimizing off-target effects.

The< strong>fluoro substituents in this compound also contribute to its pharmacological properties. Fluorine atoms can influence molecular interactions with biological targets by altering electronic distributions and steric hindrance. These effects are particularly useful in designing drugs that require precise spatial orientation within biological systems. Recent studies have demonstrated that fluorinated pyridines can enhance drug bioavailability and prolong half-life, making them attractive candidates for clinical development.

The< strong>Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate intermediate has also been explored in the development of antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, inhibiting viral replication. In particular, the< strong>amino group provides a site for further functionalization, enabling the attachment of other pharmacophores that enhance antiviral activity. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for novel antiviral therapies.

In addition to its applications in oncology and virology, this compound has shown promise in addressing neurological disorders. The< strong>difluoromethyl group's ability to modulate neurotransmitter activity makes it an attractive scaffold for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Researchers are investigating how modifications to this core structure can lead to improved cognitive function and reduced neuroinflammation.

The synthesis of< strong>Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also maintain the integrity of sensitive functional groups throughout the process.

The growing body of research on< strong>Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate underscores its importance as a pharmaceutical intermediate. As drug discovery continues to evolve, compounds like this will play an increasingly critical role in developing next-generation therapeutics. The ability to fine-tune molecular structures while maintaining high biological activity makes this compound a cornerstone of modern medicinal chemistry.

In conclusion, Ethyl 3-amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No. 1806812-22-5) is a multifaceted compound with significant applications across various therapeutic areas. Its unique structural features enable it to serve as a versatile intermediate in drug development, particularly for targeting complex diseases such as cancer, viral infections, and neurological disorders. As research progresses, this compound will continue to be a valuable tool for medicinal chemists seeking to develop innovative treatments.